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Compound of Interest

Compound Name: EM-163

Cat. No.: B13912447 Get Quote

Unraveling the Identity of EM-163: A Case of
Mistaken Identity?
A comprehensive search for "EM-163" in the context of drug development and structure-activity

relationships has revealed a likely case of mistaken identity, with the designation

overwhelmingly pointing to a high-performance synthetic rubber compound used in the

aerospace industry. While the user's request for an in-depth technical guide on a

pharmacological agent and its analogs is clear, the available scientific literature does not

currently support the existence of a widely recognized drug or research chemical with the

specific identifier "EM-163."

The predominant entity identified as "EM-163" is EM163-80, an Ethylene Propylene Diene

Monomer (EPDM) rubber compound manufactured by Parker Hannifin. This material is

specifically designed for demanding sealing applications, particularly in aerospace hydraulic

systems. It is a replacement for a previous compound, E0515, and is notable for its excellent

resistance to phosphate ester hydraulic fluids and its performance at low temperatures.[1][2][3]

[4][5]

Technical Data Summary for EM163-80
For clarity, the following table summarizes the publicly available technical specifications for the

Parker Hannifin EM163-80 compound. It is crucial to note that this data pertains to a synthetic

elastomer and not a bioactive molecule.
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Property Test Method Specification Typical Value

Hardness, Shore M ASTM D2240 80 ± 5 79

Tensile Strength, psi ASTM D1414 1400 min. 1950

Ultimate Elongation,

%
ASTM D1414 125 min. 195

Modulus at 100%, psi ASTM D1414 800 min. 900

Specific Gravity ASTM D297 Report 1.18

TR-10 Temperature,

°F
ASTM D1329 -50 max. -68

Compression Set

(22hrs @ 250°F in Air)
ASTM D395 30% max. 9%

This data is compiled from publicly available datasheets for Parker Hannifin's EM163-80.[1][6]

Exploring Other Possibilities
While EM163-80 is the most prominent result, the search did identify other entities with similar

designations, although these are also unlikely to be the subject of the user's query:

E 163: This is a European food additive number for anthocyanins, which are natural

pigments found in plants.[7]

miR-163: This refers to a microRNA found in the plant Arabidopsis thaliana involved in

regulating seed germination and root development.[8]

AN-163: A cytotoxic analog of somatostatin, which is a peptide hormone. This is a distinct

molecule from "EM-163."

E-M: An engineered form of endostatin, an anti-angiogenic protein. Again, this is not "EM-
163."[9]

A Path Forward: Seeking Clarification
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Given the discrepancy between the user's request for a technical guide on a drug-like molecule

and the available information, it is not possible to proceed with generating the requested

content on structure-activity relationships, experimental protocols, and signaling pathways for

"EM-163."

To fulfill the user's request, further clarification on the specific molecule of interest is required. It

is possible that "EM-163" is an internal company code, a newly synthesized compound not yet

widely reported in the literature, or a slight misnomer of a known chemical entity.

We kindly request the user to provide additional information, such as:

The full chemical name or IUPAC name of the compound.

The biological target or therapeutic area of interest.

Any relevant publications or patents that reference "EM-163."

The context in which this molecule was encountered.

Upon receiving more specific information, we will be able to conduct a targeted search and

generate the requested in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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